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Compound of Interest

Compound Name: UNC9426

Cat. No.: B15543844 Get Quote

Technical Support Center: UNC9426
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage of UNC9426 powder and solutions.

It includes troubleshooting guides and frequently asked questions (FAQs) to address specific

issues that may be encountered during experiments.

Frequently Asked Questions (FAQs)
Q1: What is UNC9426?

A1: UNC9426 is a potent and selective inhibitor of the TYRO3 receptor tyrosine kinase, with an

IC50 of 2.1 nM.[1][2][3][4] It demonstrates significant selectivity over other TAM family kinases,

MERTK and AXL.[2][3] UNC9426 is utilized in research to study TYRO3-dependent signaling

pathways involved in various cellular processes, including platelet aggregation and tumor cell

functions.[2][5][6]

Q2: What is the primary mechanism of action of UNC9426?

A2: UNC9426 functions by inhibiting the autophosphorylation of the TYRO3 kinase, which in

turn blocks its downstream signaling pathways. These pathways are known to be involved in

cell proliferation, survival, and migration. The inhibition of TYRO3 is being explored for its

therapeutic potential in various diseases.
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Q3: What are the recommended storage conditions for UNC9426?

A3: For long-term stability, UNC9426 powder should be stored at -20°C for up to 3 years.[4][5]

Short-term storage at 4°C is acceptable for a few weeks.[3][6] Stock solutions in DMSO should

be aliquoted and stored at -80°C for up to one year to maintain integrity.[4][5]

Q4: Is UNC9426 soluble in aqueous solutions?

A4: UNC9426 is insoluble in water.[5] It is soluble in organic solvents such as Dimethyl

Sulfoxide (DMSO) and Ethanol.[5]

Storage and Stability Data
Proper storage of UNC9426 is critical to ensure its stability and efficacy in experiments. The

following tables summarize the recommended storage conditions for both the solid powder and

prepared solutions.

Table 1: Long-Term Storage Recommendations for UNC9426 Powder

Storage Condition Temperature Duration
Supplier
Recommendations

Long-term -20°C Up to 3 years

Recommended by

most suppliers for

optimal stability.[4][5]

Short-term 0 - 4°C Days to weeks

Suitable for temporary

storage upon receipt

or between

experiments.[6]

Shipping Ambient A few weeks

The compound is

stable for the duration

of standard shipping.

[6]

Table 2: Long-Term Storage Recommendations for UNC9426 Solutions
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Solvent Concentration
Storage
Temperature

Duration
Key
Consideration
s

DMSO
10 mg/mL - 15

mg/mL
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.[4][5]

Use fresh,

moisture-free

DMSO for best

results as

moisture can

reduce solubility.

[5]

DMSO
10 mg/mL - 15

mg/mL
-20°C 1 to 6 months

Suitable for

shorter-term

storage of

working aliquots.

[2][3][5]

Ethanol 5 mg/mL -20°C / -80°C
Data not

specified

Less common

solvent; stability

data is not as

readily available

as for DMSO.

In vivo

formulation
0.5 mg/mL Use immediately

This formulation

(5% DMSO, 40%

PEG300, 5%

Tween 80, 50%

ddH2O) is not

intended for

storage.[5]

Troubleshooting Guide
This guide addresses common issues that may arise during the handling and storage of

UNC9426.
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Q: My UNC9426 powder has changed color. Is it still usable?

A: A significant color change in the powder may indicate degradation. While slight variations in

color between batches can be normal, any noticeable change upon storage should be a cause

for concern. It is recommended to use a fresh vial of the compound if you suspect degradation.

To prevent this, always store the powder in a tightly sealed container, protected from light and

moisture, at the recommended temperature.

Q: I am having trouble dissolving the UNC9426 powder in DMSO.

A: UNC9426 should be soluble in DMSO at concentrations around 10-15 mg/mL.[4][5] If you

are experiencing difficulty, consider the following:

Use fresh, anhydrous DMSO: Moisture absorbed by DMSO can significantly reduce the

solubility of many compounds.[5]

Gentle warming and vortexing: Briefly warming the solution to 37°C and vortexing can aid

dissolution.

Sonication: Sonication can also be used to help dissolve the compound.[4]

Check your calculations: Ensure that you are not attempting to prepare a solution that is

above the specified solubility limit.

Q: My UNC9426 solution appears cloudy or has precipitates after thawing. What should I do?

A: Cloudiness or precipitation upon thawing can occur due to several reasons:

Incomplete initial dissolution: The compound may not have been fully dissolved when the

stock solution was first prepared.

Freeze-thaw cycles: Repeated freezing and thawing can cause the compound to come out of

solution. This is why aliquoting is highly recommended.

Solvent evaporation: If the vial was not sealed properly, some of the solvent may have

evaporated, leading to a more concentrated and less stable solution.
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To resolve this, you can try to redissolve the precipitate by gentle warming and vortexing. If the

precipitate does not redissolve, it is best to prepare a fresh stock solution.

Q: How will improper storage affect my experimental results?

A: Improper storage can lead to the degradation of UNC9426, which will reduce its effective

concentration and potency as a TYRO3 inhibitor. This can result in:

Reduced or inconsistent inhibition: You may observe a weaker than expected effect in your

kinase assays or cellular experiments.

Lack of reproducibility: Experiments conducted with a degraded compound will not be

comparable to those performed with a fresh, properly stored compound.

Misleading data: The presence of degradation products could potentially have off-target

effects, complicating the interpretation of your results.

Experimental Protocols
Protocol 1: Preparation of a 10 mM UNC9426 Stock Solution in DMSO

Materials:

UNC9426 powder (Molecular Weight: ~632.66 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Procedure:

1. Allow the UNC9426 powder vial to equilibrate to room temperature before opening to

prevent moisture condensation.
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2. Calculate the required mass of UNC9426. For 1 mL of a 10 mM stock solution, you will

need approximately 6.33 mg of UNC9426.

3. Carefully weigh the calculated amount of UNC9426 powder and transfer it to a sterile vial.

4. Add the appropriate volume of anhydrous DMSO to the vial.

5. Vortex the solution until the UNC9426 is completely dissolved. Gentle warming to 37°C

can be applied if necessary.

6. Visually inspect the solution to ensure there are no visible particles.

7. Aliquot the stock solution into single-use, tightly sealed amber vials.

8. Label the aliquots clearly with the compound name, concentration, date of preparation,

and store at -80°C.

Visualizations
Diagram 1: UNC9426 Solution Preparation and Storage Workflow

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15543844?utm_src=pdf-body
https://www.benchchem.com/product/b15543844?utm_src=pdf-body
https://www.benchchem.com/product/b15543844?utm_src=pdf-body
https://www.benchchem.com/product/b15543844?utm_src=pdf-body
https://www.benchchem.com/product/b15543844?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation

Storage

Experimental Use

Weigh UNC9426 Powder

Dissolve in Anhydrous DMSO

Vortex/Warm to Dissolve

Aliquot into Single-Use Vials

Ensure Complete Dissolution

Long-Term Storage
(-80°C)

Short-Term Storage
(-20°C)

Thaw a Single Aliquot

Dilute to Working Concentration

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing and storing UNC9426 solutions.
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Diagram 2: Troubleshooting UNC9426 Solubility Issues
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UNC9426 Fails to Dissolve or Precipitates

Is the DMSO fresh and anhydrous?

Is the concentration within the solubility limit (~10-15 mg/mL)?

Yes

Use a fresh, anhydrous stock of DMSO

No

Apply gentle warming (37°C) and vortex/sonicate

Yes

Recalculate and re-weigh the compound

No

Does it dissolve?

Solution is ready for use

Yes

Discard and prepare a fresh solution

No
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b15543844?utm_src=pdf-body-img
https://www.benchchem.com/product/b15543844?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Schematic-representation-of-TYRO3-signaling-pathway-TYRO3-has-been-reported-to-mediate_fig1_330832341
https://www.researchgate.net/figure/Proposed-mechanism-of-Tyro3-mediated-cell-proliferation-and-cell-survival-signalling_fig4_354100076
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543844?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. TYRO3: A potential therapeutic target in cancer - PMC [pmc.ncbi.nlm.nih.gov]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Best practices for long-term storage of UNC9426
powder and solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15543844#best-practices-for-long-term-storage-of-
unc9426-powder-and-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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